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Compound of Interest

Compound Name: Diphenyl(quinuclidin-4-yl)methanol

Cat. No.: B052841 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes only and should not be

substituted for a comprehensive Safety Data Sheet (SDS) provided by a supplier. All laboratory

work should be conducted by trained professionals in a controlled environment with appropriate

safety measures in place.

Diphenyl(quinuclidin-4-yl)methanol is a chemical compound often utilized as a

pharmaceutical intermediate and is identified as an impurity in the manufacturing of

Umeclidinium Bromide.[1] Its chemical structure, featuring a diphenylmethanol group attached

to a quinuclidine ring, suggests potential biological activity and necessitates careful handling.

This guide provides a consolidated overview of its known properties, safety considerations, and

recommended experimental procedures based on available data and information from

structurally related compounds.

Chemical and Physical Properties
A comprehensive experimental dataset for Diphenyl(quinuclidin-4-yl)methanol is not readily

available in public literature. The following table summarizes known and computed properties.

Data for the closely related compound Diphenylmethanol is provided for reference.
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Property Value Source

Chemical Name
Diphenyl(quinuclidin-4-

yl)methanol
[2]

CAS Number 461648-39-5 [3]

Molecular Formula C₂₀H₂₃NO [2]

Molecular Weight 293.40 g/mol [2]

Appearance Off-white solid [4]

Solubility Soluble in DMSO [4]

Storage Temperature 2-8°C [4]

Computed XLogP3 3.3 [3]

Computed Hydrogen Bond

Donor Count
1 [3]

Computed Hydrogen Bond

Acceptor Count
2 [3]

Computed Rotatable Bond

Count
3 [3]

Reference Melting Point

(Diphenylmethanol)
65-68 °C [5]

Reference Boiling Point

(Diphenylmethanol)
297-298 °C [5]

Safety and Handling
While a specific, comprehensive Safety Data Sheet (SDS) for Diphenyl(quinuclidin-4-
yl)methanol is not publicly available, a GHS classification of "H302: Harmful if swallowed" has

been reported.[3] For the structurally similar compound, α,α-Diphenyl-3-quinuclidinemethanol

hydrochloride, the following acute toxicity data is available and should be considered as a

preliminary guide.
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Acute Toxicity Data (for α,α-Diphenyl-3-
quinuclidinemethanol hydrochloride)

Oral LD₅₀ (rat) 440 mg/kg

Oral LD₅₀ (mouse) 370 mg/kg

Intravenous LD₅₀ (mouse) 62 mg/kg

2.1. Personal Protective Equipment (PPE) and Engineering Controls

Due to the potential for irritation and toxicity, the following personal protective equipment and

engineering controls are recommended when handling Diphenyl(quinuclidin-4-yl)methanol:

Ventilation: Work in a well-ventilated area, preferably within a chemical fume hood.[6]

Eye Protection: Wear chemical safety goggles or a face shield.[6]

Hand Protection: Use chemically resistant gloves (e.g., nitrile rubber).[6]

Skin and Body Protection: Wear a lab coat and closed-toe shoes. Avoid exposed skin.[6]

2.2. First Aid Measures

In case of exposure, the following first aid procedures are recommended:

If Inhaled: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek

immediate medical attention.[6]

In Case of Skin Contact: Immediately wash the affected area with soap and plenty of water.

Remove contaminated clothing. If irritation persists, seek medical attention.[6]

In Case of Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

lifting the upper and lower eyelids occasionally. Remove contact lenses if present and easy

to do. Seek immediate medical attention.[6]

If Swallowed: Do not induce vomiting. Rinse mouth with water. Seek immediate medical

attention.[7]
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2.3. Fire-Fighting Measures

Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon

dioxide.[6]

Hazardous Combustion Products: Burning may produce carbon oxides.[6]

Special Protective Equipment: Firefighters should wear self-contained breathing apparatus

(SCBA) and full protective gear.[6]

2.4. Accidental Release Measures

Personal Precautions: Evacuate the area and ensure adequate ventilation. Avoid breathing

dust and contact with the substance. Wear appropriate personal protective equipment.[6]

Environmental Precautions: Prevent the substance from entering drains and waterways.[6]

Methods for Cleaning Up: Carefully sweep up the solid material, avoiding dust generation,

and place it in a suitable, labeled container for disposal.[6]

Experimental Protocols
Detailed, validated experimental protocols for Diphenyl(quinuclidin-4-yl)methanol are not

widely published. The following sections provide representative methodologies based on

general organic chemistry principles and procedures for structurally similar compounds.

3.1. Synthesis via Grignard Reaction

A plausible synthetic route to Diphenyl(quinuclidin-4-yl)methanol involves the Grignard

reaction of a phenylmagnesium halide with a suitable quinuclidinone precursor.[8]

Quinuclidin-4-one

Grignard Reaction
(Anhydrous Ether)

Phenylmagnesium Bromide

Acidic Work-up Diphenyl(quinuclidin-4-yl)methanol
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Click to download full resolution via product page

General workflow for the synthesis of Diphenyl(quinuclidin-4-yl)methanol.

Methodology:

Grignard Reagent Formation: In a flame-dried, three-necked flask under a nitrogen

atmosphere, add magnesium turnings and a small crystal of iodine to anhydrous diethyl

ether. Slowly add bromobenzene to initiate the formation of phenylmagnesium bromide.[9]

Reaction with Quinuclidinone: Dissolve quinuclidin-4-one in anhydrous diethyl ether and add

it dropwise to the prepared Grignard reagent at a controlled temperature (e.g., 0 °C).

Quenching and Work-up: After the reaction is complete (monitored by TLC), quench the

reaction by slowly adding a saturated aqueous solution of ammonium chloride. Extract the

product with an organic solvent such as ethyl acetate.

Purification: Wash the combined organic layers with brine, dry over anhydrous sodium

sulfate, and concentrate under reduced pressure. The crude product can be purified by

recrystallization or column chromatography.[1]

3.2. Purification by Recrystallization
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A standard recrystallization workflow for purification.

Methodology:

Solvent Selection: Test the solubility of the crude product in various solvents (e.g., ethanol,

ethyl acetate, hexane, or mixtures thereof) to find a solvent in which the compound is soluble

when hot and insoluble when cold.

Dissolution: Dissolve the crude product in a minimal amount of the chosen boiling solvent.

Decolorization (Optional): If the solution is colored, add a small amount of activated charcoal

and heat for a short period.
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Hot Filtration (Optional): If insoluble impurities are present, perform a hot filtration to remove

them.

Crystallization: Allow the solution to cool slowly to room temperature, followed by further

cooling in an ice bath to induce crystallization.

Isolation and Drying: Collect the crystals by vacuum filtration, wash with a small amount of

cold solvent, and dry under vacuum.[1]

3.3. Analytical Characterization

The identity and purity of Diphenyl(quinuclidin-4-yl)methanol should be confirmed using

standard analytical techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectra should be

acquired to confirm the chemical structure. While specific spectral data for this compound is

not publicly available, related structures show characteristic signals for the aromatic protons

of the diphenyl groups and the aliphatic protons of the quinuclidine ring system.[10]

High-Performance Liquid Chromatography (HPLC): Purity can be assessed by reverse-

phase HPLC. A typical method would involve a C18 column with a mobile phase gradient of

water and acetonitrile or methanol, with UV detection at a wavelength where the aromatic

rings absorb (e.g., 254 nm).

Liquid Chromatography-Mass Spectrometry (LC-MS): LC-MS can be used to confirm the

molecular weight of the compound.

Biological Activity and Mechanism of Action
There is a lack of specific studies on the biological activity and mechanism of action of

Diphenyl(quinuclidin-4-yl)methanol itself. However, the quinuclidine moiety is a well-known

pharmacophore present in many biologically active compounds, including ligands for

muscarinic acetylcholine receptors (mAChRs).[11][12][13]
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Logical relationship for hypothesizing biological activity.

Given its structural similarity to known mAChR ligands, it is plausible that

Diphenyl(quinuclidin-4-yl)methanol may exhibit some affinity for these receptors. Further

research, including competitive binding assays and functional studies, would be necessary to

elucidate any potential pharmacological activity and the corresponding signaling pathways.

Conclusion
Diphenyl(quinuclidin-4-yl)methanol is a chemical intermediate that requires careful handling

due to its potential toxicity. While comprehensive data is limited, information from structurally

related compounds provides a basis for safe handling procedures and experimental design.

Researchers working with this compound should exercise caution, use appropriate personal

protective equipment, and conduct thorough analytical characterization to ensure the identity

and purity of the material. Further investigation into its biological activity may reveal interesting

pharmacological properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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